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Compound of Interest

Compound Name:
2,2-Dibromo-6-methoxy-1-

indanone

CAS No.: 62015-81-0

Cat. No.: B13799939

Get Quote

The mass spectral identity of 2,2-Dibromo-6-methoxy-1-indanone is defined by the natural

abundance of bromine isotopes (

and

), which exist in a near 1:1 ratio.[1] Unlike chlorinated compounds (3:1), the presence of two
bromine atoms creates a distinct 1:2:1 triplet pattern in the molecular ion cluster.[2][3]

Exact Mass & Isotopic Distribution
The molecular ion (

) is not a single peak but a cluster. Accurate mass determination requires tracking the specific
isotopologues.
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Isotopologue
Composition

m/z (Exact)
Relative
Abundance
(Theoretical)

Description

317.8891 51.4%
Nominal Mass (M).

Lightest isotopologue.

319.8871 100.0%

M+2. The Base Peak

of the molecular

cluster (statistically

most probable).

321.8850 48.6%
M+4. Heaviest

isotopologue.

Critical Insight: In low-resolution GC-MS (EI), you will observe a "triplet" at m/z 318, 320, and

322 with intensities roughly 1:2:1. Any deviation from this ratio suggests co-elution with mono-

bromo impurities (m/z ~240) or starting material.

Part 2: Fragmentation Mechanics (Electron
Ionization)[4]
Under standard 70 eV Electron Ionization (EI), the molecule undergoes a predictable decay

driven by the weakness of the

bond and the stability of the aromatic indanone core.

Primary Fragmentation Pathway: Sequential
Dehalogenation
The
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-carbon (C2) is heavily substituted with electron-withdrawing bromine atoms. The primary
fragmentation event is the homolytic cleavage of the C-Br bond.

Stage 1: Formation of [M-Br]

The molecular ion loses a bromine radical (

).

Result: A doublet peak at m/z 239/241 (1:1 ratio).

Mechanism:[4]

-cleavage driven by the carbonyl group.[5][6][7]

Stage 2: Formation of [M-2Br]

Loss of the second bromine atom.

Result: A single dominant peak at m/z 160.

Significance: This represents the 6-methoxy-1-indanone radical cation (minus two protons

at C2), effectively the "skeleton" of the molecule.

Stage 3: Carbonyl Ejection (Loss of CO)

The cyclic ketone ejects carbon monoxide (neutral loss of 28 Da).

Result: Peak at m/z 132.

Mechanism:[4] Ring contraction, typical for cyclic ketones.

Visualization of Fragmentation Pathway
The following diagram illustrates the logical decay of the parent ion into its constituent

fragments.
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Thermal Degradation Risk
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Inlet Debromination
(Artifacts at m/z 240 or 162)

Click to download full resolution via product page

Figure 1: Stepwise fragmentation pathway of 2,2-Dibromo-6-methoxy-1-indanone under 70

eV EI conditions.

Part 3: Experimental Protocol & Workflow
To obtain a clean spectrum, one must mitigate the thermal instability of

-halo ketones. High inlet temperatures can cause "on-column" degradation, leading to false
identification of the mono-bromo analog.
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Sample Preparation
Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid alcohols (Methanol)

to prevent potential nucleophilic attack/solvolysis at the C2 position.

Concentration: 10–50 ppm (trace analysis is preferred to prevent source contamination).

GC-MS Instrument Parameters
This protocol is optimized for an Agilent 5977 or equivalent single quadrupole system.

Parameter Setting Rationale

Inlet Mode
Splitless (or Split 10:1 for conc.

samples)

Maximizes sensitivity; split

reduces residence time (less

degradation).

Inlet Temperature 200°C - 220°C

CRITICAL: Keep lower than

standard (250°C) to prevent

thermal debromination.

Column
DB-5MS or HP-5MS (30m x

0.25mm x 0.25µm)

Non-polar stationary phase

prevents catalytic degradation.

Oven Program

80°C (1 min)

20°C/min

280°C (3 min)

Fast ramp minimizes thermal

stress on the molecule.

Ion Source Temp 230°C
Standard EI source

temperature.

Scan Range m/z 50 – 450
Captures molecular ion cluster

and lower fragments.

Self-Validating Workflow (The "Check-Sum")
To ensure your data is valid, perform this logical check immediately after acquisition:

Extract Ion Chromatogram (EIC): Plot m/z 320 (M+2).
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Verify Ratio: Check the peak at retention time. Does m/z 318 have ~50% the intensity of m/z

320?

Yes: Valid 2,2-dibromo species.[8]

No (m/z 318 is higher): Indicates contamination with mono-bromo species or thermal

degradation in the liner.

Ghost Peak Check: Look for a peak at m/z 162 (6-methoxy-1-indanone). If this peak appears

before the main peak, it is a synthesis impurity. If it tails under the main peak, it is thermal

breakdown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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